Cas no 1779122-50-7 (5-Amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester)

• Product Name: 5-Amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester
• CAS No: 1779122-50-7
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5181665
• Update Time: 2025-10-18

5-Amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester

• Inchi： 1S/C12H13NO4/c1-3-16-10-8-6-7(13)4-5-9(8)17-11(10)12(14)15-2/h4-6H,3,13H2,1-2H3
• InChI Key： VAAMESASOQRCEM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N)C=C2C(OCC)=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester

Introduction to 5-Amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester (CAS No. 1779122-50-7)

5-Amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester, identified by the chemical identifier CAS No. 1779122-50-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its benzofuran core structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of various pharmacologically active agents. The presence of both an amino group and an ethoxy substituent on the benzofuran scaffold provides a versatile platform for further chemical modifications, enabling the synthesis of more complex and biologically relevant molecules.

The benzofuran moiety is a prominent structural motif in natural products and pharmaceuticals, known for its role in conferring biological activity and metabolic stability. Compounds containing this scaffold have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The specific arrangement of functional groups in 5-amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester enhances its utility as a building block in medicinal chemistry, facilitating the construction of novel drug candidates with optimized pharmacokinetic properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester and its derivatives. Research has demonstrated that modifications to this core structure can lead to compounds with enhanced binding affinity to target proteins and improved therapeutic efficacy. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and neurodegenerative diseases. These findings highlight the importance of 5-amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester as a key intermediate in the discovery and development of new therapeutic agents.

The synthesis of 5-amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, cyclization processes, and functional group interconversions. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these synthetic steps. The development of novel synthetic methodologies for this compound not only enhances its accessibility but also opens up new avenues for structural diversification and drug discovery.

One of the most compelling aspects of 5-amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester is its potential as a scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can identify optimal positions for functionalization to maximize biological activity. This approach has led to the identification of several promising derivatives with improved pharmacological profiles. For example, modifications at the amino group have been shown to enhance binding interactions with specific protein targets, while ethoxy substitution can modulate solubility and metabolic stability.

The role of 5-amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester in medicinal chemistry is further underscored by its presence in several investigational drugs currently undergoing preclinical or clinical evaluation. These studies have provided valuable insights into the compound's mechanism of action and its potential therapeutic applications. While challenges remain in terms of optimizing drug delivery and minimizing side effects, the continued exploration of this scaffold holds great promise for the development of next-generation therapeutics.

Future research directions may focus on expanding the chemical diversity of 5-amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester derivatives through innovative synthetic strategies. Additionally, exploring its applications in combinatorial chemistry and library synthesis could accelerate the discovery process for new drug candidates. The integration of machine learning algorithms into virtual screening protocols may also enhance the identification of novel analogs with enhanced biological activity.

In conclusion, 5-amino-3-ethoxy-benzofuran-2-carboxylic acid methyl ester (CAS No. 1779122-50-7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile synthetic accessibility make it an indispensable tool for medicinal chemists seeking to design innovative therapeutics. As our understanding of its biological properties continues to evolve, so too will its role in advancing drug discovery efforts across multiple therapeutic areas.